Cas no 2411312-83-7 (3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine)

• Product Name: 3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine
• CAS No: 2411312-83-7
• MF: C₁₂H₁₀FNO₃S
• MW: 267.2761054039
• CID: 5358261
• Update Time: 2025-05-20

3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine
• 2-methyl-5-(pyridin-3-yl)phenyl sulfurofluoridate
• Z3919184799

• Inchi： 1S/C12H10FNO3S/c1-9-4-5-10(11-3-2-6-14-8-11)7-12(9)17-18(13,15)16/h2-8H,1H3
• InChI Key： UIVZVQRGVVQYJU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(C=CC=1C)C1C=NC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 2.9
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine

Introduction to 3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine (CAS No. 2411312-83-7)

3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine, identified by the CAS number 2411312-83-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both a pyridine ring and a fluorosulfonyloxy substituent, which together contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a valuable scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, inflammation, and central nervous system disorders.

The fluorosulfonyloxy group is a key functional moiety in this compound, known for its ability to enhance metabolic stability and binding affinity. This group is often incorporated into drug candidates to improve their pharmacokinetic profiles, ensuring longer half-lives and more efficient delivery to target tissues. Additionally, the 4-methylphenyl (or p-tolyl) moiety contributes to the lipophilicity of the molecule, which is crucial for crossing biological membranes and achieving adequate bioavailability. The combination of these structural elements makes 3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the fluorosulfonyloxy group may interact with serine or threonine residues in protein kinases, which are often overexpressed in cancer cells. This interaction could lead to the development of potent inhibitors that disrupt signaling pathways critical for tumor growth and progression. Furthermore, the pyridine ring can serve as a hinge-binding motif, enhancing the specificity of drug interactions with biological macromolecules.

In vitro studies have demonstrated that derivatives of 3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine exhibit inhibitory activity against several kinases, including those involved in tyrosine phosphorylation cascades. These cascades are essential for cell growth, differentiation, and survival, making them attractive targets for therapeutic intervention. The fluorosulfonyloxy group’s ability to form stable hydrogen bonds with polar residues in protein active sites further enhances its potential as an inhibitor. Such properties have prompted researchers to explore its utility in developing treatments for chronic inflammatory diseases and autoimmune disorders, where dysregulation of kinase activity plays a significant role.

The synthesis of 3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorosulfonyloxy group typically involves nucleophilic aromatic substitution or sulfonylation reactions, while the attachment of the pyridine ring can be achieved through condensation or coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening assays for biological activity.

One of the most compelling aspects of this compound is its potential as a tool for understanding disease mechanisms at a molecular level. By studying how 3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine interacts with biological targets, researchers can gain insights into the structure-function relationships of key proteins involved in health and disease. This information can then be used to design more refined inhibitors with improved selectivity and reduced side effects. Additionally, computational studies have shown that modifications to this scaffold can lead to compounds with enhanced potency and reduced toxicity, further highlighting its therapeutic promise.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying biologically active derivatives of 3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine. These technologies allow researchers to rapidly test thousands of compounds against various biological targets, enabling the identification of lead candidates for further optimization. Moreover, structure-based drug design approaches leverage computational models to predict how small changes in molecular structure will affect binding affinity and selectivity. This combination of experimental and computational techniques has been instrumental in advancing the development pipeline for this class of compounds.

Recent clinical trials have begun to explore the potential applications of molecules related to 3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine in treating various diseases. While these trials are still in early stages, preliminary results are promising and suggest that this compound may have therapeutic value in conditions such as cancer, inflammation, and neurodegenerative disorders. The ability of fluorosulfonated pyridines to modulate kinase activity has been particularly well-received by the medical community due to their potential to disrupt aberrant signaling pathways that contribute to disease progression.

The future direction for research on 3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine includes exploring its role in combination therapies alongside other small molecules or biologics. Combination therapies have shown great promise in overcoming drug resistance and improving patient outcomes by targeting multiple pathways simultaneously. Additionally, efforts are underway to develop novel delivery systems that enhance the bioavailability and targeted action of this compound. Nanotechnology-based delivery platforms have emerged as particularly promising tools for achieving these goals.

In conclusion,3-(3-Fluorosulfonyloxy-4-methylphenyl)pyridine (CAS No. 2411312-83-7) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an ideal candidate for further development into novel therapeutics targeting cancer, inflammation, and neurodegenerative diseases. As research continues to uncover new biological functions and synthetic strategies for this compound,its potential as a cornerstone molecule in modern drug discovery continues to grow exponentially.